Cas no 1051419-24-9 (Nevirapine-d3)
Nevirapine-d3 structure
Product Name:Nevirapine-d3
CAS No:1051419-24-9
MF:C15H14N4O
MW:269.31634759903
CID:1059959
PubChem ID:59816583
Update Time:2025-04-20
Nevirapine-d3 Chemical and Physical Properties
Names and Identifiers
-
- Nevirapine-d3
- 11-cyclopropyl-4-(trideuteriomethyl)-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
- ViraMune-d3
- BI-RG 587-d3
- NSC 641530-d3
- Nevarapine-d3
- 11-Cyclopropyl-5,11-dihydro-4-Methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one-d3
- 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
- 2-cyclopropyl-7-(?H?)methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- CHEMBL4649102
- SCHEMBL14031635
- 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
- 1051419-24-9
- HY-10570S1
- DTXSID60733069
- CS-0200720
- 2-cyclopropyl-7-(trideuteriomethyl)-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- DA-76143
-
- Inchi: 1S/C15H14N4O/c1-9-6-8-17-14-12(9)18-15(20)11-3-2-7-16-13(11)19(14)10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,18,20)/i1D3
- InChI Key: NQDJXKOVJZTUJA-FIBGUPNXSA-N
- SMILES: O=C1C2=CC=CN=C2N(C2=C(C(C([2H])([2H])[2H])=CC=N2)N1)C1CC1
Computed Properties
- Exact Mass: 269.13600
- Monoisotopic Mass: 269.13559132g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Melting Point: 234-236°C
- PSA: 61.61000
- LogP: 2.53580
Nevirapine-d3 Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Nevirapine-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N391278-2.5mg |
Nevirapine-d3 |
1051419-24-9 | 2.5mg |
$ 253.00 | 2023-09-06 | ||
| TRC | N391278-25mg |
Nevirapine-d3 |
1051419-24-9 | 25mg |
$ 1990.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478173-2.5 mg |
Nevirapine-d3, |
1051419-24-9 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478173-2.5mg |
Nevirapine-d3, |
1051419-24-9 | 2.5mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AE14920-2.5mg |
NEVIRAPINE-D3 |
1051419-24-9 | 2.5mg |
$366.00 | 2024-04-20 | ||
| A2B Chem LLC | AE14920-25mg |
NEVIRAPINE-D3 |
1051419-24-9 | 25mg |
$2054.00 | 2024-04-20 |
Nevirapine-d3 Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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